4-Bromo-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H19BrN2O3S/c20-12-9-17(26-11-12)18(23)21-13-4-5-16-15(10-13)19(24)22-7-2-1-3-14(22)6-8-25-16/h4-5,9-11,14H,1-3,6-8H2,(H,21,23)
• InChI Key: PVDBBZGLPNQSLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=CC(=CS4)Br
• Molecular Formula: C19H19BrN2O3S
• Molecular Weight: 435.3 g/mol

Description

4-Bromo-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H19BrN2O3S and its molecular weight is 435.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic chemistry is a fundamental aspect of the design and synthesis of new therapeutic agents. The manipulation of thiophene derivatives, for instance, has led to the creation of various biologically active molecules. A study by Mohareb et al. (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards different nitrogen nucleophiles to yield a variety of heterocyclic derivatives, showcasing the versatility of thiophene compounds in synthesizing biologically relevant molecules Mohareb, R., Sherif, S., Gaber, H., Ghabrial, S. S., & Aziz, S. I. (2004). Thiophenylhydrazonoacetates in heterocyclic synthesis. Heteroatom Chemistry, 15(1), 15-20.

Antimalarial Applications

The quest for new antimalarial agents has also benefited from research into thiophene carboxamide derivatives. Banerjee et al. (2011) reported on bromo-benzothiophene carboxamide derivatives as potent inhibitors of Plasmodium falciparum, highlighting the potential of thiophene derivatives in the development of new antimalarial compounds. The specific compound 3-bromo-N-(4-fluorobenzyl)-benzo[b]thiophene-2-carboxamide demonstrated significant inhibitory activity against Plasmodium enoyl-acyl carrier protein (ACP) reductase, indicating its promise for antimalarial drug development Banerjee, T., Sharma, S. K., Kapoor, N., Dwivedi, V., Surolia, N., & Surolia, A. (2011). Benzothiophene carboxamide derivatives as inhibitors of Plasmodium falciparum enoyl‐ACP reductase. IUBMB Life, 63(12), 1101–1110.

Anticancer Research

The exploration of heterocyclic compounds extends into anticancer research as well. Bakare, S. B. (2021) synthesized a series of nitrogen heterocycles bearing the N-(p-bromophenyl) carboxamide moiety, evaluating their anticancer activity. This research underscores the potential of bromo-substituted carboxamide derivatives in developing new anticancer agents, with one compound demonstrating potent cytotoxic activity Bakare, S. B. (2021). Synthesis of novel nitrogen heterocycles bearing biological active carboxamide moiety as potential antitumor agents. Bulletin of the Chemical Society of Ethiopia, 35(2), 449-459.